Cas no 89100-07-2 (Furan, 3-hexyl-2,4-dimethyl-)

• Product name: Furan, 3-hexyl-2,4-dimethyl-
• CAS No: 89100-07-2
• MF: C₁₂H₂₀O
• MW: 180.2866
• CID: 612362
• PubChem ID: 13208631

Furan, 3-hexyl-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-hexyl-2,4-dimethyl-
• 3-hexyl-2,4-dimethylfuran
• DTXSID70527936
• 89100-07-2

• Inchi： InChI=1S/C12H20O/c1-4-5-6-7-8-12-10(2)9-13-11(12)3/h9H,4-8H2,1-3H3
• InChI Key： LEVJANZVUNUAGJ-UHFFFAOYSA-N
• SMILES： CCCCCCC1=C(OC=C1C)C

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 13.1Ų